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For Researchers, Scientists, and Drug Development Professionals

Abstract
Josamycin propionate is a macrolide antibiotic, a class of bacteriostatic agents that function

by inhibiting protein synthesis in susceptible bacteria. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and

mechanisms of action. Detailed experimental protocols for its analysis and characterization are

presented, alongside visualizations of its molecular structure and biological pathways to

facilitate a deeper understanding for research and development applications.

Chemical and Physical Properties
Josamycin propionate is a white to light yellowish-white crystalline powder.[1] Its fundamental

properties are summarized in the tables below.

Table 1: Chemical Identification of Josamycin
Propionate
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Identifier Value

IUPAC Name

[(2S,3S,4R,6S)-6-[(2R,3S,4R,5R,6S)-6-

[[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-4-

acetyloxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-

oxoethyl)-10-propanoyloxy-1-

oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-

(dimethylamino)-5-hydroxy-2-methyloxan-3-

yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 3-

methylbutanoate

CAS Number 31674-19-8

Molecular Formula C₄₅H₇₃NO₁₆

SMILES

CCC(=O)O[C@H]1/C=C/C=C/C--INVALID-

LINK--OC(=O)C--INVALID-LINK--

C[C@H]1C)O[C@@]2([H])--INVALID-LINK--(--

INVALID-LINK--O2)O[C@H]3C--INVALID-LINK-

-(--INVALID-LINK--

O3)OC(=O)CC(C)C)O)N(C)C)O)OC">C@HOC(

=O)C

Table 2: Physicochemical Properties of Josamycin
Propionate

Property Value Source

Molecular Weight 884.06 g/mol [2]

Melting Point
Approximately 252°C (with

decomposition)
[1]

Solubility

Freely soluble in methanol and

ethanol (95%); Soluble in

diethyl ether; Practically

insoluble in water.

[1]

Specific Optical Rotation -65° to -75° (dried substance) [3]
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Chemical Structure
The chemical structure of josamycin propionate is characterized by a 16-membered lactone

ring, which is a hallmark of macrolide antibiotics.
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16-Membered Lactone Ring

Forosamine (Sugar 1)

Mycarose (Sugar 2)

-O-

-O-
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Sample Preparation:
- Homogenization
- Centrifugation

- Liquid-Liquid Extraction

Pre-column Derivatization:
- Add Cyclohexa-1,3-dione
- Incubate at 90°C for 2h

HPLC Analysis:
- Inject derivatized sample

Data Acquisition:
- Spectrofluorimetric detection

(Ex: 375 nm, Em: 450 nm)

Quantification:
- Compare peak area to standard curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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